Cas no 1806557-15-2 (3-Bromo-1-(3-(difluoromethoxy)-4-(methylthio)phenyl)propan-1-one)

• Product Name: 3-Bromo-1-(3-(difluoromethoxy)-4-(methylthio)phenyl)propan-1-one
• CAS No: 1806557-15-2
• MF: C₁₁H₁₁BrF₂O₂S
• MW: 325.16964840889
• CID: 4976561
• Update Time: 2025-05-20

3-Bromo-1-(3-(difluoromethoxy)-4-(methylthio)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(3-(difluoromethoxy)-4-(methylthio)phenyl)propan-1-one

• Inchi： 1S/C11H11BrF2O2S/c1-17-10-3-2-7(8(15)4-5-12)6-9(10)16-11(13)14/h2-3,6,11H,4-5H2,1H3
• InChI Key： YRTIELHWDFTOFX-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(=C(C=1)OC(F)F)SC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 254
• XLogP3: 3.7
• Topological Polar Surface Area: 51.6

Additional information on 3-Bromo-1-(3-(difluoromethoxy)-4-(methylthio)phenyl)propan-1-one

Research Brief on 3-Bromo-1-(3-(difluoromethoxy)-4-(methylthio)phenyl)propan-1-one (CAS: 1806557-15-2)

3-Bromo-1-(3-(difluoromethoxy)-4-(methylthio)phenyl)propan-1-one (CAS: 1806557-15-2) is a novel chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features including a difluoromethoxy group and a methylthio substituent, is being investigated for its potential applications in drug discovery and development. The presence of the bromo and carbonyl functional groups further enhances its reactivity, making it a promising candidate for various synthetic and pharmacological studies.

Recent studies have focused on the synthesis and characterization of this compound, with particular emphasis on its potential as a building block for more complex molecules. Researchers have employed advanced spectroscopic techniques such as NMR and mass spectrometry to confirm its structure and purity. Preliminary results suggest that 3-Bromo-1-(3-(difluoromethoxy)-4-(methylthio)phenyl)propan-1-one exhibits favorable physicochemical properties, including stability under standard laboratory conditions and solubility in common organic solvents, which are critical for its utility in further chemical transformations.

In the context of medicinal chemistry, this compound has been explored for its potential biological activities. Early-stage in vitro studies indicate that it may interact with specific enzymatic targets, although the exact mechanisms and therapeutic implications remain under investigation. The difluoromethoxy group, in particular, is of interest due to its ability to modulate the compound's metabolic stability and bioavailability, which are key considerations in drug design. Further studies are needed to elucidate its pharmacokinetic and pharmacodynamic profiles.

The development of 3-Bromo-1-(3-(difluoromethoxy)-4-(methylthio)phenyl)propan-1-one also highlights the growing trend of incorporating halogenated and sulfur-containing moieties in drug candidates. These structural elements are known to influence the binding affinity and selectivity of compounds toward biological targets. Recent publications have discussed the synthetic pathways to access this compound, with some reports emphasizing the use of green chemistry principles to improve yield and reduce environmental impact. These advancements are expected to facilitate its broader adoption in research and development.

Looking ahead, the potential applications of 3-Bromo-1-(3-(difluoromethoxy)-4-(methylthio)phenyl)propan-1-one extend beyond its immediate use as a synthetic intermediate. Its unique structural attributes make it a valuable tool for probing biological systems and designing new therapeutic agents. Collaborative efforts between academic and industrial researchers are likely to accelerate its translation into preclinical and clinical studies. As the body of evidence grows, this compound may emerge as a key player in the development of next-generation pharmaceuticals.